BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for
Bis(triethoxysilyl)methane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(triethoxysilyl)methane

Cat. No.: B091341

An In-depth Technical Guide to the Safe Handling of Bis(triethoxysilyl)methane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(triethoxysilyl)methane is a versatile organosilane compound with increasing applications
in materials science and as a chemical intermediate. Its reactivity, while beneficial for its
intended applications, necessitates a thorough understanding of its safety and handling
precautions. This guide provides a comprehensive overview of the known hazards, safe
handling procedures, emergency protocols, and disposal of Bis(triethoxysilyl)methane to
ensure the safety of laboratory personnel.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. The following tables summarize the key properties of
Bis(triethoxysilyl)methane.

Table 1: Physical Properties of Bis(triethoxysilyl)methane
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Property Value Reference
Molecular Formula C13H3206Si2 [1112113114]
Molecular Weight 340.56 g/mol [1112][31[4]
Appearance Clear liquid [5]

Odor Slight [5]

Boiling Point 114-115 °C @ 3.5 mmHg [1]

Melting Point <0°C [3114]

Flash Point 114 °C [3114]
Density 0.974 g/mL [1][3]

Refractive Index

1.4098 @ 20°C

[1]3]

Vapor Pressure

0.024 mmHg @ 25°C

[3]4]

Solubility

Reacts slowly with

water/moisture.

[1](6]

Table 2: Chemical and Toxicological Properties of Bis(triethoxysilyl)methane
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Property Value Reference

Chemical Family Organoethoxysilane

Stable in sealed containers.
o Decomposes slowly in contact
Reactivity ) o [51[7]
with moist air or water,

liberating ethanol.

) ) Oxidizing agents, acids, acid
Incompatible Materials ] ) ] [51[7118]
chlorides, acid anhydrides.

Hazardous Decomposition Ethanol, Organic acid vapors,

[5117]

Products Silicon dioxide.

. LD50: 161 mg/kg (related to
Acute Toxicity (Oral, Rat) o ) [51[7]
1,2-Bis(triethoxysilyl)ethane)

o ) LD50: 1971 mg/kg (related to
Acute Toxicity (Dermal, Rabbit) o ) [51[7]
1,2-Bis(triethoxysilyl)ethane)

Skin Corrosion/Irritation May cause skin irritation. [51[7]

Serious Eye Damage/Irritation Causes serious eye irritation. [51[7]

Not classified as a carcinogen.

The hydrolysis product,
Carcinogenicity ethanol, is classified as a [51[7]

carcinogen by IARC in

alcoholic beverages.

Hazard Identification and Personal Protective
Equipment (PPE)

Bis(triethoxysilyl)methane is classified as toxic if swallowed, harmful in contact with skin, and
causes serious eye irritation.[5][7] The hydrolysis of Bis(triethoxysilyl)methane produces
ethanol, which can contribute to the overall hazard profile.[5][7]

Table 3: Personal Protective Equipment (PPE) Requirements

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://www.capotchem.com/doc/viewmsds_18418-72-9.html
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://www.benchchem.com/product/b091341?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://www.benchchem.com/product/b091341?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/SIB1821.0_GHS%20US_English%20US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1821.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Reference

Eye Protection

Chemical goggles. Contact
lenses should not be worn.

Hand Protection

Neoprene or nitrile rubber

gloves.

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

Respiratory Protection

NIOSH-certified organic vapor
(black cartridge) respirator
should be used when

ventilation is inadequate.

Experimental Protocols

Adherence to strict experimental protocols is crucial for minimizing exposure and ensuring a

safe laboratory environment.

General Handling Protocol

This protocol outlines the standard procedure for handling Bis(triethoxysilyl)methane in a

laboratory setting.

e Preparation:

o

[¢]

o

[e]

e Handling:

Have a spill kit readily available.

Ensure a calibrated and certified chemical fume hood is used for all manipulations.
Verify that an emergency eye wash station and safety shower are readily accessible.

Assemble all necessary PPE as specified in Table 3 and inspect for integrity.

o Ground containers before transferring the material to prevent static discharge.
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o Avoid all eye and skin contact and do not breathe vapor and mist.[7]
o Use only in a well-ventilated area, preferably a chemical fume hood.

o Keep the container tightly closed when not in use.

e Post-Handling:

[¢]

Wash hands thoroughly after handling.

Decontaminate all work surfaces and equipment after use.

[¢]

[e]

Properly store or dispose of any waste generated.

o

Remove and properly store or dispose of PPE.

Spill Cleanup Protocol

In the event of a spill, a prompt and appropriate response is critical to mitigate hazards.
e Immediate Response:

o Evacuate unnecessary personnel from the spill area.

o If the spill is flammable, eliminate all ignition sources.

o Increase ventilation to the area, if safe to do so.
e Containment and Cleanup:

o Wear the appropriate PPE, including respiratory protection.

o Contain the spill using an absorbent material such as vermiculite, sand, or a commercial
sorbent.

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for disposal.

e Decontamination:
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o Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose of all cleanup materials as hazardous waste.

Waste Disposal Protocol

All waste containing Bis(triethoxysilyl)methane must be treated as hazardous waste.
e Collection:

o Collect all waste, including empty containers and contaminated materials, in a designated
and properly labeled hazardous waste container.

e Storage:
o Store the waste container in a well-ventilated area, away from incompatible materials.
e Disposal:

o Dispose of the waste through a licensed waste disposal facility.[5][7] Incineration is a
recommended disposal method.[9]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Table 4: First Aid Procedures for Bis(triethoxysilyl)methane Exposure
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Exposure Route First Aid Procedure Reference

Remove the victim to fresh air
) and keep at rest in a position
Inhalation , [7]
comfortable for breathing. Get

medical advice/attention.

Wash with plenty of soap and
water. Remove contaminated

Skin Contact clothing and wash it before [7]
reuse. If skin irritation occurs,

get medical advice/attention.

Immediately flush eyes
thoroughly with water for at
least 15 minutes. Remove
Eye Contact contact lenses, if present and [7]
easy to do. Continue rinsing.
Get immediate medical

advice/attention.

Rinse mouth. Do NOT induce
vomiting. Get immediate

Ingestion medical advice/attention. [7]
Never give anything by mouth

to an unconscious person.

Firefighting Measures

In the event of a fire involving Bis(triethoxysilyl)methane, the following measures should be
taken.

o Suitable Extinguishing Media: Water spray, water fog, alcohol-resistant foam, carbon dioxide,
or dry chemical.[5][7]

o Unsuitable Extinguishing Media: None known.[5][7]

o Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame.[5][7]
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» Protective Equipment: Firefighters should wear proper protective equipment, including
respiratory protection, and avoid all eye and skin contact.[7]

Visualized Workflows

The following diagrams illustrate key decision-making processes for the safe handling of
Bis(triethoxysilyl)methane.

Safe Handling Workflow

Start Handling Procedure

Preparation:
- Work in fume hood
- Verify emergency equipment
- Don appropriate PPE
- Have spill kit ready

'

Handling:
- Ground containers
- Avoid contact and inhalation
- Keep container closed

l

Post-Handling:
- Wash hands
- Decontaminate surfaces
- Dispose of waste
- Remove PPE

End of Procedure
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Bis(triethoxysilyl)methane.

Spill Response Workflow

Spill Detected

Evacuate non-essential personnel

i

Eliminate ignition sources

:

Don appropriate PPE
(including respiratory protection)

:

Contain spill with absorbent material

:

Collect absorbed material
with non-sparking tools

:

Decontaminate spill area

l

Dispose of waste as hazardous

Spill Response Complete

Click to download full resolution via product page
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Caption: Workflow for responding to a Bis(triethoxysilyl)methane spill.

First Aid Decision Tree

Exposure Occurs

What type of exposure?

Inhalation i Ingestion

Inhalation: Skin Contact: Eye Contact: Ingestion:

- Move to fresh air - Wash with soap and water - Flush with water for 15 min - Rinse mouth
- Keep at rest - Remove contaminated clothing - Remove contact lenses - Do NOT induce vomiting
- Get medical attention - Get medical attention if irritation persists - Get immediate medical attention - Get immediate medical attention

Click to download full resolution via product page

Caption: Decision tree for first aid response to Bis(triethoxysilyl)methane exposure.

Conclusion

Bis(triethoxysilyl)methane is a valuable chemical intermediate, but its safe use is paramount.
By understanding its properties, adhering to strict handling protocols, and being prepared for
emergencies, researchers can minimize the risks associated with this compound. This guide
serves as a foundational resource for establishing a robust safety culture when working with
Bis(triethoxysilyl)methane. Always consult the most recent Safety Data Sheet (SDS) and
institutional safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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